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Compound of Interest

Compound Name: DL-Cysteine

Cat. No.: B559558 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling of DL-Cysteine, including detailed operational and disposal plans. Adherence to

these procedures will help ensure a safe laboratory environment and the integrity of your

research.

DL-Cysteine is classified as a hazardous substance, causing skin and serious eye irritation,

and may cause respiratory irritation.[1][2][3] It is also harmful if swallowed.[1][3] Therefore,

strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE) and Engineering
Controls
Before handling DL-Cysteine, ensure that the proper engineering controls are in place and the

required personal protective equipment is readily available and worn correctly.

Engineering Controls:

Ventilation: Always handle DL-Cysteine in a well-ventilated area. For any procedures that

may generate dust, a chemical fume hood is required.[1][2]

Safety Stations: Ensure that eyewash stations and safety showers are easily accessible.[1]

Personal Protective Equipment:
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Eye and Face Protection: Chemical safety goggles that meet European standard EN 166 or

equivalent are mandatory.[1] For activities with a risk of splashing, a face shield should also

be used.[1]

Skin Protection: Wear nitrile, neoprene, or other suitable chemical-resistant gloves.[1][4] A

standard lab coat or a disposable gown should be worn to prevent skin contact.[1] An apron

may also be appropriate.[4]

Respiratory Protection: If dust is generated and ventilation is inadequate, a NIOSH-approved

N95 or N100 respirator is required.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for DL-Cysteine.

Property Value

Melting Point 227 °C / 440.6 °F[1]

Oral LD50 (Rat) 1890 mg/kg[1][5]

Appearance Colorless crystalline powder[4]

Solubility Soluble in water, alcohol, and acetic acid.[1][5]

Odor Odorless to a stale urine-like smell.[1][5]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for the safe handling of DL-Cysteine from receipt to

disposal.

1. Preparation and Area Setup:

Designate a specific area for handling DL-Cysteine.

Ensure the work area is clean and uncluttered.

Verify that a chemical fume hood is functioning correctly if dust generation is anticipated.
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Assemble all necessary materials and equipment before starting.

Confirm that an appropriate waste container is properly labeled and accessible.

2. Donning Personal Protective Equipment (PPE):

Put on a lab coat or gown.

Wear chemical safety goggles and a face shield if necessary.

Don the appropriate chemical-resistant gloves (e.g., nitrile or neoprene).[1][4]

If required, ensure your respirator is properly fitted.

3. Handling the Chemical:

Avoid all personal contact, including the inhalation of dust.[1][4]

Use dry, clean-up procedures and avoid generating dust.[4]

If weighing the powder, do so in a fume hood or a ventilated balance enclosure.

Do not eat, drink, or smoke in the handling area.[1]

4. Storage:

Store DL-Cysteine in its original, tightly sealed container in a cool, dry, and well-ventilated

place.[1][2][6]

Protect the container from light.[1]

Store away from incompatible materials, particularly strong oxidizing agents.[4][5][7]

5. After Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling is

complete.[1]

Clean the work area and any equipment used.
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Properly remove and dispose of gloves and any other disposable PPE.

Wash lab coats and other reusable protective clothing separately.[6]

Emergency Procedures
Spill Response:

Minor Spills:

Alert personnel in the immediate area.

Wearing appropriate PPE, clean up the spill immediately using dry procedures to avoid

dust generation.[4][8]

Sweep or vacuum the material and place it into a suitable, labeled container for waste

disposal.[6][8]

Wash the spill site after the material has been collected.[5]

Major Spills:

Evacuate the area and advise personnel of the hazard.[4][8]

Alert emergency responders and inform them of the location and nature of the hazard.[4]

[8]

First Aid Measures:

If on Skin: Wash with plenty of soap and water.[1] If skin irritation occurs, seek medical

attention.[2]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do so. Continue rinsing.[1][2]

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[1][6]

If Swallowed: Call a poison center or doctor if you feel unwell.[1][5] Rinse mouth.[5][6]
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Disposal Plan
All waste containing DL-Cysteine must be handled as hazardous waste and disposed of in

accordance with all local, state, and federal regulations.[4]

Waste Collection:

Collect waste DL-Cysteine and any contaminated materials (e.g., gloves, wipes) in a

suitable, clearly labeled, and sealed container.[4][8]

Disposal:

Dispose of the waste through an approved waste disposal plant or a licensed professional

waste disposal service.[1][9]

Do not dispose of with household garbage or release it into the environment.[9][10]

Puncture empty containers to prevent reuse.[4]
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Workflow for Safe Handling of DL-Cysteine

1. Preparation

2. Don PPE

3. Handling

4. Post-Handling

5. Disposal

Prepare Work Area

Verify Engineering Controls
(Fume Hood, Eyewash)

Gather Materials & PPE

Prepare Labeled Waste Container

Lab Coat/Gown

Safety Goggles
(Face Shield if needed)

Nitrile/Neoprene Gloves

Respirator (if dust)

Handle DL-Cysteine
(Avoid Dust)

No Eating, Drinking, Smoking

Wash Hands & Exposed Skin

Clean Work Area & Equipment

Dispose of Single-Use PPE

Store Chemical Properly

Collect in Labeled Container

Dispose via Approved Facility

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of DL-Cysteine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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